Cas no 94246-79-4 (Isoheptadecanamine(9CI))

Isoheptadecanamine(9CI) structure
Isoheptadecanamine(9CI) structure
Product Name:Isoheptadecanamine(9CI)
CAS No:94246-79-4
MF:C17H37N
MW:255.482385396957
CID:805968
PubChem ID:19374076
Update Time:2025-04-19

Isoheptadecanamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoheptadecanamine(9CI)
    • 15-methylhexadecan-1-amine
    • isoheptadecylamine
    • 94246-79-4
    • EINECS 304-153-7
    • SCHEMBL1507452
    • DTXSID20241231
    • Inchi: 1S/C17H37N/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18/h17H,3-16,18H2,1-2H3
    • InChI Key: OLHYAXGUOJWHBB-UHFFFAOYSA-N
    • SMILES: NCCCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 255.292600184g/mol
  • Monoisotopic Mass: 255.292600184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26Ų
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